Cas no 252058-98-3 (2-(3,4-Dichlorophenoxy)-6-phenylnicotinonitrile)

• Product Name: 2-(3,4-Dichlorophenoxy)-6-phenylnicotinonitrile
• CAS No: 252058-98-3
• CID: 4643065
• Update Time: 2025-10-30

2-(3,4-Dichlorophenoxy)-6-phenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DICHLOROPHENOXY)-6-PHENYLNICOTINONITRILE
• 2-(3,4-Dichlorophenoxy)-6-phenylnicotinonitrile

Additional information on 2-(3,4-Dichlorophenoxy)-6-phenylnicotinonitrile

Comprehensive Overview of 2-(3,4-Dichlorophenoxy)-6-phenylnicotinonitrile (CAS No. 252058-98-3)

The compound 2-(3,4-Dichlorophenoxy)-6-phenylnicotinonitrile (CAS No. 252058-98-3) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This nicotinonitrile derivative is characterized by its dichlorophenoxy and phenyl substituents, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly exploring its utility in various fields, including pharmaceutical intermediates, agrochemical research, and material science.

One of the key reasons for the growing interest in 2-(3,4-Dichlorophenoxy)-6-phenylnicotinonitrile is its potential role in the development of novel bioactive molecules. The presence of the dichlorophenoxy group is particularly noteworthy, as it is often associated with enhanced biological activity. This has led to its investigation in the context of drug discovery and medicinal chemistry, where it may serve as a building block for more complex structures. Additionally, its phenylnicotinonitrile core offers opportunities for further functionalization, making it a versatile intermediate.

In the realm of agrochemicals, 2-(3,4-Dichlorophenoxy)-6-phenylnicotinonitrile has been studied for its potential as a plant growth regulator or pesticide precursor. The dichlorophenoxy moiety, in particular, is known to exhibit herbicidal properties, which could be leveraged in the development of new crop protection agents. This aligns with current trends in sustainable agriculture, where there is a strong demand for eco-friendly and high-efficacy solutions.

From a synthetic chemistry perspective, the compound's structure presents interesting challenges and opportunities. The nicotinonitrile scaffold is a common motif in heterocyclic chemistry, and its modification can lead to a wide range of derivatives with diverse properties. This has implications for catalysis, material design, and even organic electronics, where such compounds can be used to tailor electronic properties.

The CAS No. 252058-98-3 identifier is crucial for researchers seeking precise information about 2-(3,4-Dichlorophenoxy)-6-phenylnicotinonitrile. This unique number ensures accurate identification across databases and literature, facilitating collaborative research and regulatory compliance. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in chemical innovation and applied research.

Another area where 2-(3,4-Dichlorophenoxy)-6-phenylnicotinonitrile shows promise is in the field of advanced materials. Its aromatic and heterocyclic components make it a candidate for use in polymeric materials or coating applications. The ability to fine-tune its properties through synthetic modifications opens doors to customized solutions for specific industrial needs.

In conclusion, 2-(3,4-Dichlorophenoxy)-6-phenylnicotinonitrile (CAS No. 252058-98-3) represents a fascinating example of how molecular design can lead to compounds with broad applicability. Its relevance to life sciences, agriculture, and materials engineering underscores its importance in contemporary research. As advancements in chemical synthesis and analytical techniques continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.